Cyclohexylamine

• CAS No.: 157973-60-9
• Product Name: Cyclohexylamine
• Molecular Formula: C6H11NH2; C6H13N; C6H13N
• Molecular Weight: 99.17 g/mol
• IUPAC Name: cyclohexanamine
• Standard InChI: InChI=1S/C6H13N/c7-6-4-2-1-3-5-6/h6H,1-5,7H2
• Standard InChIKey: PAFZNILMFXTMIY-UHFFFAOYSA-N
• Impurities: AVAILABLE COMMERCIALLY IN THE US...WITH PURITY, 98% MINIMUM; AND 0.5% MAXIMUM BY WEIGHT MOISTURE CONTENT.
• SMILES: C1CCC(CC1)N
• Canonical SMILES: C1CCC(CC1)N
• Boiling Point: 274.1 °F at 760 mm Hg (EPA, 1998); 134.0 °C; 134.5 °C @ 760 mm Hg; 134.5 °C; 274°F
• Colorform: Colorless or yellow liquid.
• Density: 0.8647 at 77 °F (EPA, 1998); 0.8647 @ 25 °C/25 °C; Relative density (water = 1): 0.86; 0.87
• Flash Point: 88 °F (EPA, 1998); 88 °F, 31 °C (Closed Cup); 28 °C c.c.; 88°F
• Melting Point: 0.1 °F (EPA, 1998); -17.7 °C; -18°C; 0.1°F; 0°F
• Physical Description: Cyclohexylamine appears as a clear colorless to yellow liquid with an odor of ammonia. Flash point 90°F. Irritates the eyes and respiratory system. Skin contact may cause burns. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.; Liquid; PelletsLargeCrystals, Liquid; Liquid; COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.; Colorless to yellow liquid with an odor of ammonia.; Colorless or yellow liquid with a strong, fishy, amine-like odor.
• Description: Cyclohexylamine appears as a clear colorless to yellow liquid with an odor of ammonia. Flash point 90°F. Irritates the eyes and respiratory system. Skin contact may cause burns. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.; Cyclohexylamine, also known as hexahydro-aniline or aminocyclohexane, belongs to the class of organic compounds known as cyclohexylamines. These are organic compounds containing a cyclohexylamine moiety, which consist of a cyclohexane ring attached to an amine group. Cyclohexylamine exists as a liquid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Cyclohexylamine has been detected in multiple biofluids, such as feces and blood. Within the cell, cyclohexylamine is primarily located in the cytoplasm.; Cyclohexylamine is a primary aliphatic amine consisting of cyclohexane carrying an amino substituent. It has a role as a human xenobiotic metabolite and a mouse metabolite. It is a conjugate base of a cyclohexylammonium.
• Solubility: Very soluble (NTP, 1992); 10.08 M; Very soluble in ethanol, miscible in ether and acetone.; Miscible with common organic solvents: alcohol, ethers, ketones, esters, aliphatic hydrocarbons; completely miscible with aromatic hydrocarbons.; SOL IN CHLORINATED HYDROCARBONS, MINERAL OIL, PEANUT OIL AND SOYA BEAN OIL; Miscible with water.; 1000 mg/mL at 20 °C; Solubility in water: miscible; Miscible
• Synonyms: Cyclohexylamine; Cyclohexylamines
• Vapor Density: 3.42 (EPA, 1998) (Relative to Air); 3.42 (Air= 1); Relative vapor density (air = 1): 3.42; 3.42
• Vapor Pressure: 11 mm Hg (NIOSH, 2016); 10.10 mmHg; 10.1 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 1.4; 11 mmHg
• PubChem Compound: 7965
• Last Modified: Nov 11 2021